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Compound of Interest

Compound Name: BIX-01338 hydrate

Cat. No.: B10831214

Disclaimer: A specific Safety Data Sheet (SDS) with detailed disposal procedures for BIX-
01338 hydrate (CAS No. 1228184-65-3) is not publicly available. The following information
provides general guidance for the disposal of research-grade chemical compounds. It is
imperative that researchers consult their institution's Environmental Health and Safety (EHS)
department for specific protocols and to ensure compliance with all local, state, and federal
regulations. Never dispose of chemical waste down the drain or in regular trash.[1]

BIX-01338 hydrate is a non-selective histone lysine methyltransferase inhibitor. As with any
novel or uncharacterized research chemical, it should be handled as potentially hazardous.

Compound Data

The following table summarizes the available quantitative and qualitative data for BIX-01338
hydrate. This information is crucial for safe handling and for providing to your EHS office.
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Property Data Source
CAS Number 1228184-65-3 [2]
Molecular Formula C32H24F3N306 - XH20

Molecular Weight 603.54 (anhydrous basis)

Form Powder

Color Off-white to light tan

Solubility DMSO: >10 mg/mL

Storage Temperature 2-8°C

Storage Class 11 - Combustible Solids

General Disposal Protocol for Research Chemicals

The following is a step-by-step guide for the proper disposal of BIX-01338 hydrate and other
similar research chemicals. This protocol is based on standard laboratory safety practices.

Step 1: Personal Protective Equipment (PPE)

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling chemical waste.

Step 2: Waste Segregation and Containment
e Solid Waste:

o Collect unused or expired BIX-01338 hydrate powder, along with any grossly
contaminated items (e.g., weigh boats, contaminated paper towels), in a designated, leak-
proof hazardous waste container.

o Do not mix with other incompatible waste streams.

e Liquid Waste:
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o If BIX-01338 hydrate has been dissolved in a solvent (e.g., DMSO), collect the solution in
a separate, compatible hazardous liquid waste container.

o The first rinse of any glassware that contained the compound should be collected as
hazardous waste.[1]

e Sharps Waste:

o Any needles, syringes, or other sharps contaminated with BIX-01338 hydrate must be
disposed of in a designated sharps container.

Step 3: Labeling Hazardous Waste
o Clearly label the hazardous waste container with the following information[1]:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "BIX-01338 hydrate" (avoid abbreviations)

o

The approximate amount or concentration of the waste

The date the waste was first added to the container

[e]

o

Your name and laboratory information

Step 4: Storage of Chemical Waste

Keep waste containers tightly closed except when adding waste.[1]

Store the waste in a designated, well-ventilated, and secure area, away from heat or ignition
sources.

Use secondary containment (e.g., a plastic tub) for liquid waste containers to prevent spills.

[1]

Ensure that incompatible wastes are segregated to prevent dangerous reactions.[1]

Step 5: Arranging for Disposal
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o Contact your institution's EHS department to schedule a pickup for your hazardous waste.

e Provide them with all necessary information about the waste stream, including the chemical
name and any other components.

Experimental Workflow and Disposal Logic

The following diagram illustrates the logical workflow for the safe handling and disposal of a
research chemical like BIX-01338 hydrate.
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Caption: General workflow for the safe disposal of research chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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